Cas no 852180-04-2 (2-Bromo-1-(pyrimidin-5-yl)propan-1-one)

• Product Name: 2-Bromo-1-(pyrimidin-5-yl)propan-1-one
• CAS No: 852180-04-2
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• CID: 1082896
• PubChem ID: 72942420
• Update Time: 2025-04-20

2-Bromo-1-(pyrimidin-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(pyrimidin-5-yl)propan-1-one
• 2-bromo-1-pyrimidin-5-ylpropan-1-one
• 852180-04-2
• SCHEMBL6251854
• DB-364681

• Inchi： 1S/C7H7BrN2O/c1-5(8)7(11)6-2-9-4-10-3-6/h2-5H,1H3
• InChI Key： WPJHKBGHURKLJH-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 213.97418g/mol
• Monoisotopic Mass: 213.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.8Ų